3-(3-bromophenyl)-1lambda6,2-thiazolidine-1,1-dione
Description
Synthesis Analysis
This involves detailing the methods used to synthesize the compound. It can include the types of reactions used, the reagents and conditions required, and the yield of the product .Molecular Structure Analysis
This involves determining the 3D structure of the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods (like DFT) are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. It can include its reactivity, the types of reactions it can participate in, and the products it can form .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, stability, and reactivity .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-bromophenyl)-1lambda6,2-thiazolidine-1,1-dione involves the reaction of 3-bromobenzaldehyde with thiosemicarbazide to form 3-(3-bromophenyl)-1,2,4-thiadiazolidine-1,1-dioxide, which is then cyclized with chloroacetic acid to yield the final product.", "Starting Materials": ["3-bromobenzaldehyde", "thiosemicarbazide", "chloroacetic acid"], "Reaction": ["Step 1: React 3-bromobenzaldehyde with thiosemicarbazide in ethanol to form 3-(3-bromophenyl)-1,2,4-thiadiazolidine-1,1-dioxide.", "Step 2: Cyclize 3-(3-bromophenyl)-1,2,4-thiadiazolidine-1,1-dioxide with chloroacetic acid in the presence of sodium hydroxide to yield 3-(3-bromophenyl)-1lambda6,2-thiazolidine-1,1-dione."] } | |
CAS RN |
2138124-06-6 |
Product Name |
3-(3-bromophenyl)-1lambda6,2-thiazolidine-1,1-dione |
Molecular Formula |
C9H10BrNO2S |
Molecular Weight |
276.2 |
Purity |
95 |
Origin of Product |
United States |
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